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Introduction

The UL 94 standard, developed by Underwriters Laboratories, is a widely recognized set of

tests to determine the flammability of plastic materials used in devices and appliances.[1][2]

These tests measure a material's tendency to either extinguish or spread a flame after ignition.

[1][2] The various ratings provided by the UL 94 standard help researchers, scientists, and drug

development professionals select materials with appropriate fire resistance for their intended

applications, ensuring safety and compliance with regulations.[1][3] This is particularly critical in

industries such as aerospace, medical, automotive, and consumer electronics.[4] The

flammability of a material is influenced by factors such as ease of ignition and flame spread.[3]

It is important to note that UL 94 ratings are dependent on the thickness of the material; a

material may pass at one thickness but fail at a thinner gauge.[4][5]

UL 94 Classifications

There are several classifications under the UL 94 standard, each indicating a different level of

flame retardancy.[6] These are broadly categorized into horizontal and vertical burning tests.[7]

The classifications, from least to most flame-retardant, are HB, V-2, V-1, V-0, 5VB, and 5VA.[2]

Additionally, there are specific classifications for thin films (VTM-0, VTM-1, VTM-2) and low-

density foam materials (HBF, HF-1, HF-2).[2][7]
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The following tables summarize the quantitative criteria for the most common UL 94

classifications.

Table 1: Horizontal Burning (HB) Test Classification

Classification Material Thickness Burning Rate Criteria

HB < 3 mm
≤ 75 mm/min over a

75 mm span

Slow burning on a

horizontal specimen.

[2][8]

HB 3 - 13 mm
≤ 40 mm/min over a

75 mm span

Burning stops before

the 100 mm mark.[2]

[8]

Table 2: Vertical Burning (V) Test Classifications

Criteria V-0 V-1 V-2

Afterflame time after

each flame application
≤ 10 seconds ≤ 30 seconds ≤ 30 seconds

Total afterflame time

for 5 specimens (10

flame applications)

≤ 50 seconds ≤ 250 seconds ≤ 250 seconds

Afterflame plus

afterglow time after

second flame

application

≤ 30 seconds ≤ 60 seconds ≤ 60 seconds

Dripping of flaming

particles that ignite

cotton

Not allowed Not allowed Allowed

Burning up to the

holding clamp
Not allowed Not allowed Not allowed

Source:[9][10]
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Table 3: 5V Vertical Burning Test Classifications

Classification
Afterflame +
Afterglow Time

Dripping of
Flaming Particles

Plaque Specimen
Burn-Through

5VA ≤ 60 seconds Not allowed Not allowed

5VB ≤ 60 seconds Not allowed Allowed

Source:[2][11]

Experimental Protocols

Detailed methodologies for the key UL 94 experiments are provided below.

Protocol 1: Horizontal Burning (HB) Test

1. Specimen Preparation:

Prepare three specimens for each thickness to be tested.[12]
Specimen dimensions: 125 ± 5 mm in length, 13 ± 0.5 mm in width, and not exceeding 13
mm in thickness.[8]
Mark the specimens at 25 mm and 100 mm from the end to which the flame will be applied.
[8]

2. Conditioning:

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for a minimum of 48
hours prior to testing.[8][12]

3. Test Procedure:

Clamp the specimen at the end furthest from the 25 mm and 100 mm marks, with its
longitudinal axis horizontal.[7]
Apply a 20 mm high blue flame from a Bunsen burner to the free end of the specimen for 30
seconds, then remove the flame.[7][12]
If the specimen continues to burn after the flame is removed, measure the time it takes for
the flame front to travel from the 25 mm mark to the 100 mm mark.[7]
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If the flame extinguishes before reaching the 100 mm mark, note the time and the distance
the flame front traveled past the 25 mm mark.[7]

4. Classification Criteria:

A material is classified as HB if it has a burning rate not exceeding 40 mm/min for
thicknesses between 3 and 13 mm, or 75 mm/min for thicknesses less than 3 mm, or if
burning ceases before the 100 mm mark.[8]

Protocol 2: Vertical Burning (V) Test (for V-0, V-1, and V-2)

1. Specimen Preparation:

A total of 10 specimens (2 sets of 5) are required for each thickness.[9][10]
Specimen dimensions: 125 mm in length, 13 mm in width, and the thickness at which the
rating is desired (commonly 0.7 mm, 1.5 mm, or 3.0 mm).[9]

2. Conditioning:

Condition one set of 5 specimens at 23°C and 50% relative humidity for 48 hours.[9][10]
Condition the second set of 5 specimens in an air-circulating oven at 70°C for 7 days.[9][10]

3. Test Procedure:

Mount the specimen vertically with its lower end 10 mm above the Bunsen burner tube.[9]
[10]
Place a layer of dry absorbent surgical cotton 300 mm below the specimen.[9][10]
Apply a 20 mm high blue flame to the center of the lower edge of the specimen for 10
seconds and then remove it.[9][10]
Record the afterflame time.
Immediately after the flaming combustion ceases, reapply the flame for another 10 seconds.
[9][10]
Record the afterflame and afterglow times.
Observe if any dripping particles ignite the cotton below.[7]

4. Classification Criteria:

The material is classified as V-0, V-1, or V-2 based on the criteria outlined in Table 2.
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Protocol 3: 5V Vertical Burning Test (for 5VA and 5VB)

1. Specimen Preparation:

Both bar and plaque specimens are required, with specific size and thickness requirements.
[4]

2. Test Procedure:

This test is more severe than the V test.[11] A 125 mm flame is applied to the specimen for
five applications of five seconds each, with a five-second interval between each application.
[1][4]

3. Classification Criteria:

To achieve a 5VA or 5VB classification, the test specimens must not burn with flaming and/or
glowing combustion for more than 60 seconds after the fifth flame application, and they must
not drip flaming particles.[3][6]
For a 5VA rating, plaque specimens are not permitted to have a burn-through (a hole).[2][6]
For a 5VB rating, a burn-through is permissible.[2][6]
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Caption: UL 94 classification hierarchy from most to least stringent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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